4-(6-methyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine

• IUPAC Name: 4-[6-methyl-2-[4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidin-4-yl]morpholine
• InChI: InChI=1S/C19H23F3N6O/c1-14-13-16(26-9-11-29-12-10-26)25-18(24-14)28-7-5-27(6-8-28)17-15(19(20,21)22)3-2-4-23-17/h2-4,13H,5-12H2,1H3
• InChI Key: AWRFKGNLBVOVIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)C3=C(C=CC=N3)C(F)(F)F)N4CCOCC4
• Molecular Formula: C19H23F3N6O
• Molecular Weight: 408.4 g/mol

Description

The compound “4-(6-methyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine” is a complex organic molecule. It contains several functional groups including a trifluoromethyl group, a pyridine ring, a piperazine ring, and a pyrimidine ring. Trifluoromethylpyridine (TFMP) and its intermediates are important ingredients for the development of agrochemical and pharmaceutical compounds.

Synthesis Analysis

The synthesis of such compounds generally involves introducing TFMP groups within other molecules. This is usually achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be influenced by the presence of the trifluoromethyl and pyridine groups. For example, the electron-withdrawing groups of trifluoromethyl and pyridine facilitated the amide bond cleavage and led to the in vivo formation of a carboxylic acid and an amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are likely to be influenced by the presence of the trifluoromethyl and pyridine groups. These groups are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. Therefore, it is expected that many novel applications of compounds like “4-(6-methyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine” will be discovered in the future.

Mechanism of Action

Target of Action

The primary targets of the compound are currently unknown. The compound is a derivative of trifluoromethylpyridines (TFMP), which are used in the agrochemical and pharmaceutical industries . TFMP derivatives are thought to have biological activities due to the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .

Mode of Action

The biological activities of tfmp derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .

Biochemical Pathways

Tfmp derivatives are used in the protection of crops from pests , suggesting that they may interact with biochemical pathways related to pest resistance.

Result of Action

Tfmp derivatives are used in the agrochemical and pharmaceutical industries , suggesting that they may have significant biological effects.

Action Environment

Environmental factors can influence the action, efficacy, and stability of the compound. For example, the vapor-phase reactor used for the synthesis of TFMP derivatives includes two phases: a catalyst fluidized-bed phase and an empty phase . In the fluidized-bed phase, fluorination proceeds immediately after chlorination of the methyl group of 3-picoline, resulting in the production of 3-TF . This suggests that the synthesis and action of the compound may be influenced by environmental conditions such as temperature and pressure.